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Compound of Interest

Compound Name: (r)-Omeprazole

Cat. No.: B128189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for high-throughput screening

(HTS) assays involving (R)-Omeprazole. (R)-Omeprazole is a specific substrate for the

cytochrome P450 2C19 (CYP2C19) enzyme, making it an excellent probe for identifying

potential drug-drug interactions and for screening compound libraries for novel CYP2C19

inhibitors. Additionally, as a proton pump inhibitor (PPI), (R)-Omeprazole can be used as a

reference compound in HTS campaigns aimed at discovering new inhibitors of gastric acid

secretion.

Application Note 1: Biochemical HTS Assay for
CYP2C19 Inhibition
This biochemical assay is designed for the high-throughput screening of compound libraries to

identify inhibitors of the CYP2C19 enzyme, using (R)-Omeprazole as a probe substrate. The

assay measures the formation of the primary metabolite, 5-hydroxy-(R)-Omeprazole, catalyzed

by recombinant human CYP2C19.

Data Presentation
Table 1: Inhibition of CYP2C19 by Omeprazole and its Metabolites[1]
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Compound Inhibition Type IC50 (µM) Kᵢ (µM)

Omeprazole Time-Dependent - 1.8

5-Hydroxyomeprazole Reversible 25.5 18.9

Omeprazole Sulfone Time-Dependent - 11.2

5'-O-

desmethylomeprazole
Time-Dependent - 2.9

Carboxyomeprazole Reversible 118 102

Note: Data represents in vitro inhibition constants. IC50 and Kᵢ values can vary depending on

specific assay conditions.

Experimental Protocol
1. Reagents and Materials:

Recombinant human CYP2C19 enzyme

(R)-Omeprazole

NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate

dehydrogenase, NADP+)

Potassium phosphate buffer (100 mM, pH 7.4)

Test compounds dissolved in DMSO

Acetonitrile

Internal standard for LC-MS/MS analysis (e.g., deuterated 5-hydroxyomeprazole)

384-well microplates

2. Assay Procedure:
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Prepare a master mix containing potassium phosphate buffer, NADPH regenerating system,

and recombinant CYP2C19 enzyme.

Dispense 10 µL of the master mix into each well of a 384-well plate.

Add 100 nL of test compound solution or DMSO (vehicle control) to the appropriate wells.

Pre-incubate the plate at 37°C for 10 minutes.

Initiate the reaction by adding 5 µL of (R)-Omeprazole solution (final concentration, e.g., 5

µM).

Incubate the reaction at 37°C for 20 minutes.

Stop the reaction by adding 15 µL of ice-cold acetonitrile containing the internal standard.

Centrifuge the plate to pellet precipitated protein.

Transfer the supernatant to a new plate for analysis.

10. Detection and Analysis:

Analyze the formation of 5-hydroxy-(R)-Omeprazole using a validated LC-MS/MS method.

Calculate the percent inhibition for each test compound relative to the vehicle control.

Determine the IC50 values for active compounds by fitting the concentration-response data

to a suitable sigmoidal dose-response model.
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CYP2C19 metabolic pathway of (r)-Omeprazole.
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Biochemical HTS assay workflow.

Application Note 2: Cell-Based HTS Assay for
Proton Pump Inhibitors
This cell-based assay is designed to identify novel inhibitors of gastric acid secretion by

measuring the acidification of the extracellular medium of a human gastric adenocarcinoma cell

line (e.g., AGS cells). (R)-Omeprazole is used as a positive control to validate assay

performance.

Data Presentation
Table 2: Effect of Omeprazole on Gastric Cancer Cell Viability[2]

Cell Line Treatment Concentration (µM)
% Viability (relative
to control)

Melanoma Omeprazole 100 ~80%

Adenocarcinoma Omeprazole 100 ~75%

Lymphoma Omeprazole 100 ~90%

Note: This data illustrates the effect of omeprazole on the viability of different cancer cell lines,

which can be a secondary endpoint in a screen for proton pump inhibitors.

Experimental Protocol
1. Reagents and Materials:

Human gastric adenocarcinoma cell line (e.g., AGS)

Cell culture medium (e.g., F-12K Medium) supplemented with fetal bovine serum and

antibiotics

Hanks' Balanced Salt Solution (HBSS)
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Fluorescent pH indicator dye (e.g., BCECF-AM)

Histamine or other secretagogue to stimulate acid secretion

(R)-Omeprazole

Test compounds dissolved in DMSO

96-well or 384-well black, clear-bottom microplates

2. Assay Procedure:

Seed cells into microplates and culture until they form a confluent monolayer.

Wash the cells with HBSS.

Load the cells with the fluorescent pH indicator dye according to the manufacturer's

instructions.

Wash the cells to remove excess dye.

Add HBSS containing the test compounds or (R)-Omeprazole (positive control) and

incubate for a specified time (e.g., 30 minutes).

Stimulate acid secretion by adding a secretagogue (e.g., histamine).

Immediately measure the fluorescence intensity at appropriate excitation and emission

wavelengths using a plate reader.

Monitor the change in fluorescence over time as an indicator of extracellular pH change.

9. Detection and Analysis:

The rate of decrease in fluorescence intensity corresponds to the rate of extracellular

acidification.

Calculate the percent inhibition of acidification for each test compound relative to the vehicle

control.
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Determine the IC50 values for active compounds.
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Gastric acid secretion signaling pathway.
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Cell-based HTS assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

